Cas no 2039-83-0 (1,2-dichloro-4-ethenylbenzene)

1,2-Dichloro-4-ethenylbenzene is a chlorinated aromatic compound characterized by the presence of two chlorine atoms at the 1 and 2 positions and an ethenyl group at the 4 position of the benzene ring. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the production of specialty chemicals, agrochemicals, and pharmaceuticals. The dichloro substitution enhances electrophilic aromatic substitution selectivity, while the ethenyl group offers versatility for further functionalization, such as polymerization or cross-coupling reactions. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular architectures in research and industrial applications.
1,2-dichloro-4-ethenylbenzene structure
1,2-dichloro-4-ethenylbenzene structure
Product Name:1,2-dichloro-4-ethenylbenzene
CAS No:2039-83-0
MF:C8H6Cl2
MW:173.03924036026
MDL:MFCD00013625
CID:279544
PubChem ID:74869
Update Time:2025-06-09

1,2-dichloro-4-ethenylbenzene Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dichlorostyrene
    • 1,2-dichloro-4-ethenylbenzene
    • Benzene,1,2-dichloro-4-ethenyl-
    • 1,2-dichloro-4-ethenyl-benzene
    • 1,2-Dichloro-4-vinylbenzene
    • 3,4-dichlorophenylethylene
    • 3,4-Dichlor-styrol
    • Benzene,1,2-dichloro-4-ethenyl
    • BJQFWAQRPATHTR-UHFFFAOYSA-N
    • Benzene, 1,2-dichloro-4-ethenyl-
    • 3,4-Dichlorostyrol
    • 3,4-dichloro-styrene
    • 1,2-Dichloro-4-vinylbenzene #
    • NE53564
    • SY039081
    • ST24041142
    • NS00026615
    • 3 pound not4-Dichlorostyrene
    • AMY18778
    • EN300-177632
    • 2039-83-0
    • AKOS006283294
    • DTXSID00174331
    • DS-13673
    • SCHEMBL14890
    • SCHEMBL12112958
    • MFCD00013625
    • FT-0614262
    • EINECS 218-023-1
    • CS-0140500
    • DB-045201
    • DTXCID3096822
    • MDL： MFCD00013625
    • Inchi： 1S/C8H6Cl2/c1-2-6-3-4-7(9)8(10)5-6/h2-5H,1H2
    • InChI Key： BJQFWAQRPATHTR-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(C=C)=C1)Cl

Computed Properties

  • Exact Mass: 171.98500
  • Monoisotopic Mass: 171.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2560
  • Melting Point: 48.5°C (estimate)
  • Boiling Point: 238.9℃ at 760 mmHg
  • Flash Point: 101.7°C
  • Refractive Index: 1.5857 (estimate)
  • PSA: 0.00000
  • LogP: 3.63640
  • Solubility: Not available

1,2-dichloro-4-ethenylbenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2-dichloro-4-ethenylbenzene Pricemore >>

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